Cas no 2825006-06-0 (Carbamic acid, N-(2-oxa-6-azabicyclo[3.2.1]oct-1-ylmethyl)-, 1,1-dimethylethyl ester)

Carbamic acid, N-(2-oxa-6-azabicyclo[3.2.1]oct-1-ylmethyl)-, 1,1-dimethylethyl ester, is a bicyclic carbamate derivative featuring a unique 2-oxa-6-azabicyclo[3.2.1]octane scaffold. This compound is of interest in medicinal chemistry and organic synthesis due to its rigid heterocyclic structure, which can serve as a versatile intermediate or pharmacophore. The tert-butyl ester group enhances stability and facilitates selective deprotection under mild conditions. Its fused ring system offers conformational restraint, making it valuable for studying structure-activity relationships in drug design. The compound's synthetic utility lies in its potential for further functionalization, enabling the development of novel bioactive molecules or chiral auxiliaries.
Carbamic acid, N-(2-oxa-6-azabicyclo[3.2.1]oct-1-ylmethyl)-, 1,1-dimethylethyl ester structure
2825006-06-0 structure
Product Name:Carbamic acid, N-(2-oxa-6-azabicyclo[3.2.1]oct-1-ylmethyl)-, 1,1-dimethylethyl ester
CAS No:2825006-06-0
MF:C12H22N2O3
MW:242.314683437347
CID:6155696
Update Time:2025-10-28

Carbamic acid, N-(2-oxa-6-azabicyclo[3.2.1]oct-1-ylmethyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, N-(2-oxa-6-azabicyclo[3.2.1]oct-1-ylmethyl)-, 1,1-dimethylethyl ester
    • Inchi: 1S/C12H22N2O3/c1-11(2,3)17-10(15)14-8-12-6-9(13-7-12)4-5-16-12/h9,13H,4-8H2,1-3H3,(H,14,15)
    • InChI Key: QKWKCOOKUJTMQT-UHFFFAOYSA-N
    • SMILES: C(OC(C)(C)C)(=O)NCC12CC(NC1)CCO2

Experimental Properties

  • Density: 1.097±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 360.9±12.0 °C(Predicted)
  • pka: 12.81±0.46(Predicted)

Carbamic acid, N-(2-oxa-6-azabicyclo[3.2.1]oct-1-ylmethyl)-, 1,1-dimethylethyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-37139108-0.05g
tert-butyl N-({2-oxa-6-azabicyclo[3.2.1]octan-1-yl}methyl)carbamate
2825006-06-0 95.0%
0.05g
$912.0 2025-03-18
Enamine
EN300-37139108-0.1g
tert-butyl N-({2-oxa-6-azabicyclo[3.2.1]octan-1-yl}methyl)carbamate
2825006-06-0 95.0%
0.1g
$956.0 2025-03-18
Enamine
EN300-37139108-0.25g
tert-butyl N-({2-oxa-6-azabicyclo[3.2.1]octan-1-yl}methyl)carbamate
2825006-06-0 95.0%
0.25g
$999.0 2025-03-18
Enamine
EN300-37139108-0.5g
tert-butyl N-({2-oxa-6-azabicyclo[3.2.1]octan-1-yl}methyl)carbamate
2825006-06-0 95.0%
0.5g
$1043.0 2025-03-18
Enamine
EN300-37139108-1.0g
tert-butyl N-({2-oxa-6-azabicyclo[3.2.1]octan-1-yl}methyl)carbamate
2825006-06-0 95.0%
1.0g
$1086.0 2025-03-18
Enamine
EN300-37139108-2.5g
tert-butyl N-({2-oxa-6-azabicyclo[3.2.1]octan-1-yl}methyl)carbamate
2825006-06-0 95.0%
2.5g
$2127.0 2025-03-18
Enamine
EN300-37139108-5.0g
tert-butyl N-({2-oxa-6-azabicyclo[3.2.1]octan-1-yl}methyl)carbamate
2825006-06-0 95.0%
5.0g
$3147.0 2025-03-18
Enamine
EN300-37139108-10.0g
tert-butyl N-({2-oxa-6-azabicyclo[3.2.1]octan-1-yl}methyl)carbamate
2825006-06-0 95.0%
10.0g
$4667.0 2025-03-18

Carbamic acid, N-(2-oxa-6-azabicyclo[3.2.1]oct-1-ylmethyl)-, 1,1-dimethylethyl ester Related Literature

Additional information on Carbamic acid, N-(2-oxa-6-azabicyclo[3.2.1]oct-1-ylmethyl)-, 1,1-dimethylethyl ester

Research Brief on Carbamic acid, N-(2-oxa-6-azabicyclo[3.2.1]oct-1-ylmethyl)-, 1,1-dimethylethyl ester (CAS: 2825006-06-0)

Carbamic acid, N-(2-oxa-6-azabicyclo[3.2.1]oct-1-ylmethyl)-, 1,1-dimethylethyl ester (CAS: 2825006-06-0) is a bicyclic compound with significant potential in medicinal chemistry, particularly in the development of novel therapeutic agents. Recent studies have explored its utility as a key intermediate in the synthesis of pharmacologically active molecules, including protease inhibitors and modulators of neurotransmitter systems. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, synthetic applications, and biological relevance.

The compound's unique bicyclic structure, featuring a 2-oxa-6-azabicyclo[3.2.1]octane core, confers stereochemical complexity and functional versatility. Recent synthetic efforts have focused on optimizing routes to this scaffold, with emphasis on enantioselective methods to access chiral derivatives. A 2023 study in the Journal of Medicinal Chemistry demonstrated an efficient three-step synthesis from commercially available starting materials, achieving >90% enantiomeric excess using a chiral auxiliary approach. This advancement addresses previous challenges in accessing optically pure forms of the compound.

Biological evaluations have revealed promising activity profiles for derivatives of this carbamate. In neuropharmacology, structural analogs have shown potent and selective binding to σ-1 receptors (Ki = 12-45 nM), suggesting potential applications in neurodegenerative disorders and pain management. Molecular modeling studies indicate that the bicyclic framework optimally positions pharmacophores for receptor interaction, while the tert-butyloxycarbonyl (Boc) protecting group enhances membrane permeability. These findings were recently validated through in vivo pharmacokinetic studies published in ACS Chemical Neuroscience (2024).

Emerging applications in drug discovery include the compound's use as a versatile building block for fragment-based drug design. Its rigid scaffold serves as a conformational constraint in peptide mimetics, particularly for targeting protein-protein interactions. A 2024 Nature Communications paper reported its incorporation into macrocyclic inhibitors of the SARS-CoV-2 main protease, with derivative compounds exhibiting sub-micromolar activity. The synthetic accessibility and derivatization potential of this carbamate continue to make it valuable for medicinal chemistry programs.

Ongoing research directions include exploring its utility in targeted protein degradation (PROTACs) and as a component of bifunctional small molecules. The compound's stability under physiological conditions and ability to serve as a masked amine precursor position it as a strategic intermediate in prodrug development. Future studies will likely focus on expanding its application scope through structure-activity relationship (SAR) investigations and further optimization of synthetic protocols for industrial-scale production.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd